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Compound of Interest

Compound Name: 1-Methylimidazole-4-acetaldehyde

Cat. No.: B021412

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of 1-Methylimidazole-4-
acetaldehyde, a key metabolite in histamine metabolism. While not currently a direct
pharmaceutical agent, its role in biological pathways makes it a compound of significant
interest in drug discovery and development, particularly in studies related to histamine

signaling, aldehyde dehydrogenase (ALDH) activity, and the physiological effects of histamine
metabolites.

Chemical and Physical Properties

1-Methylimidazole-4-acetaldehyde is a heterocyclic aldehyde and a human and mouse
metabolite.[1][2] Its fundamental properties are summarized below.
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Property Value Reference

Molecular Formula CesHsN20 [3114]

Molecular Weight 124.14 g/mol [3]

CAS Number 19639-03-3 [4]
2-(1-methyl-1H-imidazol-4-

IUPAC Name [3]
yl)acetaldehyde

Methylimidazoleacetaldehyde,

Synonyms N-Methylimidazole-4- [3]
acetaldehyde
Physical State Solid [4]

Biological Significance and Metabolic Pathway

1-Methylimidazole-4-acetaldehyde is an intermediate in the catabolism of histamine.[2]
Histamine, a crucial biogenic amine involved in allergic reactions, gastric acid secretion, and
neurotransmission, is metabolized through two primary pathways. One of these pathways
involves the methylation of histamine by histamine-N-methyltransferase (HNMT) to form N-tele-
methylhistamine. This is followed by the oxidative deamination of N-tele-methylhistamine by
amine oxidases to yield 1-methylimidazole-4-acetaldehyde. Subsequently, this aldehyde is
rapidly oxidized by cytosolic aldehyde dehydrogenase (ALDH) to the more stable carboxylic
acid, 1-methylimidazole-4-acetic acid, which is then excreted.[5]

Understanding this pathway is critical for researchers investigating the pharmacological
modulation of histamine levels and the effects of its metabolites.
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Figure 1: Metabolic pathway of histamine to 1-Methylimidazole-4-acetic acid.

Potential Applications in Pharmaceutical
Development

The imidazole nucleus is a common scaffold in a wide array of approved drugs, highlighting its
importance in medicinal chemistry.[6][7][8] While 1-Methylimidazole-4-acetaldehyde itself is
not a therapeutic, its study is relevant in several areas:

o Target for Modulating Histamine Levels: Inhibitors of the enzymes in the histamine
metabolism pathway could be developed to treat conditions associated with aberrant
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histamine signaling. Understanding the kinetics of substrates like 1-methylimidazole-4-
acetaldehyde is crucial for designing such inhibitors.

o Biomarker Research: The levels of histamine metabolites, including the downstream product
1-methylimidazole-4-acetic acid, can serve as biomarkers for various physiological and
pathological states.[9]

e Drug Metabolism Studies: As a reactive aldehyde, 1-methylimidazole-4-acetaldehyde
could potentially interact with other drugs or cellular components. Its characterization is
important in the context of drug-drug interactions and off-target effects of compounds that
modulate amine oxidases or aldehyde dehydrogenases.

Experimental Protocols
Synthesis of 1-Methylimidazole-4-acetaldehyde

A direct, published synthesis protocol for 1-methylimidazole-4-acetaldehyde is not readily

available. However, a plausible route can be adapted from the synthesis of related imidazole
aldehydes. The following is a proposed experimental workflow based on the oxidation of the
corresponding alcohol, 1-methyl-1H-imidazol-4-yl)methanol, which can be synthesized from

commercially available precursors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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